Cas no 2171934-64-6 (3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid)

• Product Name: 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid
• CAS No: 2171934-64-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5896835
• PubChem ID: 165580877
• Update Time: 2025-10-29

3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid
• 2171934-64-6
• EN300-1525318
• 3-[N-ethyl-8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]propanoic acid

• Inchi： 1S/C28H36N2O5/c1-2-30(19-17-27(32)33)26(31)16-6-4-3-5-11-18-29-28(34)35-20-25-23-14-9-7-12-21(23)22-13-8-10-15-24(22)25/h7-10,12-15,25H,2-6,11,16-20H2,1H3,(H,29,34)(H,32,33)
• InChI Key： BTTLIZDVOBYINM-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid

Recent Advances in the Study of 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid (CAS: 2171934-64-6)

The compound 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid (CAS: 2171934-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery systems, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the ethylaminooctanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on optimizing the synthesis of 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity and stability under various conditions, which is critical for its application in complex chemical and biological systems.

One of the key findings from recent research is the role of this compound in the development of novel peptide-based therapeutics. Its ability to act as a linker or spacer in peptide chains has been leveraged to enhance the pharmacokinetic properties of therapeutic peptides. For instance, studies have demonstrated that incorporating this compound into peptide sequences can improve their solubility, stability, and bioavailability, making them more effective as drug candidates.

In addition to its applications in peptide synthesis, 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid has been investigated for its potential in targeted drug delivery systems. The Fmoc group can be selectively removed under mild conditions, allowing for controlled release of active pharmaceutical ingredients (APIs) at specific sites. This property is particularly valuable in the design of prodrugs and nanocarriers for cancer therapy and other diseases requiring precise drug delivery.

Furthermore, recent publications have highlighted the compound's utility in bioconjugation chemistry. Its reactive functional groups enable efficient coupling with biomolecules such as proteins, antibodies, and nucleic acids. This has opened new avenues for the development of diagnostic tools and therapeutic agents, including antibody-drug conjugates (ADCs) and imaging probes.

Despite these advancements, challenges remain in the large-scale production and application of 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid. Issues such as cost-effectiveness, scalability, and compatibility with other chemical processes need to be addressed to fully realize its potential. Ongoing research is focused on addressing these limitations through innovative synthetic routes and process optimization.

In conclusion, 3-N-ethyl-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid (CAS: 2171934-64-6) represents a valuable tool in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a subject of continued interest and investigation. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug development and other biomedical applications.